Cas no 68427-33-8 (potassium 1,3-dioxo-1H,3H-naphtho[1,8-cd]pyran-6-sulphonate(1:2))

• Product Name: potassium 1,3-dioxo-1H,3H-naphtho[1,8-cd]pyran-6-sulphonate(1:2)
• CAS No: 68427-33-8
• MF: C₂₄H₁₁KO₁₂S₂
• MW: 594.565245866776
• CID: 1734501
• PubChem ID: 85966103
• Update Time: 2025-04-21

potassium 1,3-dioxo-1H,3H-naphtho[1,8-cd]pyran-6-sulphonate(1:2) Chemical and Physical Properties

Names and Identifiers

• potassium 1,3-dioxo-1H,3H-naphtho[1,8-cd]pyran-6-sulphonate(1:2)
• Potassium 1,3-dioxo-1H,3H-naphtho(1,8-cd)pyran-6-sulphonate(1:2)
• HJTMGSTUTXYPBS-UHFFFAOYSA-M
• 68427-33-8
• EINECS 270-391-2

• Inchi： 1S/2C12H6O6S.K/c2*13-11-7-3-1-2-6-9(19(15,16)17)5-4-8(10(6)7)12(14)18-11;/h2*1-5H,(H,15,16,17);/q;;+1/p-1
• InChI Key： HJTMGSTUTXYPBS-UHFFFAOYSA-M
• SMILES： [K+].S(C1=CC=C2C(=O)OC(C3C=CC=C1C2=3)=O)(=O)(=O)[O-].S(C1=CC=C2C(=O)OC(C3C=CC=C1C2=3)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 593.93289961g/mol
• Monoisotopic Mass: 593.93289961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 1040
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 215Ų